2-Fluoro-6-iodophenol
Cat. No. B1322710
Key on ui cas rn:
28177-50-6
M. Wt: 238 g/mol
InChI Key: ZFARONFWYBCKDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[ClH:12].[F:1][c:2]1[c:3]([OH:9])[c:4]([I:8])[cH:5][cH:6][cH:7]1.[K+:11].[OH-:10]>>[F:1][c:2]1[c:3]([OH:9])[c:4]([OH:10])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Cl
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Oc1c(F)cccc1I
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
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[K+]
|
|
Name
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|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
Oc1cccc(F)c1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
